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Compound of Interest

Compound Name:
2-Bromo-4-methoxypyridin-3-

amine

Cat. No.: B034232 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2-Bromo-4-methoxypyridin-3-
amine

Disclaimer: Specific safety and toxicological data for 2-Bromo-4-methoxypyridin-3-amine is

not readily available. This guide has been compiled using data from structurally related isomers

and analogs. All procedures should be conducted with the utmost caution by trained

professionals who have performed a thorough risk assessment.

Executive Summary
This technical guide provides a comprehensive overview of the safety precautions, handling

procedures, and emergency responses for 2-Bromo-4-methoxypyridin-3-amine. It is intended

for researchers, scientists, and professionals in the field of drug development. The information

is synthesized from safety data sheets (SDS) and protocols of closely related chemical

compounds, including various bromo-, methoxy-, and amino-substituted pyridines. The key

takeaway is to treat this compound as potentially hazardous, with likely irritant properties to the

skin, eyes, and respiratory system, and potential for acute oral toxicity.

Hazard Identification and Classification
Based on data from analogous compounds, 2-Bromo-4-methoxypyridin-3-amine is

anticipated to fall under the following GHS hazard classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 1 / 2A
H318/H319: Causes serious

eye damage/irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Anticipated Signal Word:Danger or Warning[1][2]

Physical and Chemical Properties
Quantitative data for the target compound is limited. The following table provides data for the

compound itself and related isomers to offer an estimated profile for risk assessment.

Property Value Compound CAS Number

Molecular Formula C₆H₇BrN₂O

2-Bromo-4-

methoxypyridin-3-

amine

13873118 (PubChem

CID)[3]

Molecular Weight ~202-203 g/mol

5-Bromo-4-

methoxypyridin-2-

amine

1232431-11-6[1]

Melting Point 94.5-95.5 °C
3-methoxypyridin-4-

amine
52334-90-4[4]

Boiling Point 277.8°C at 760 mmHg
3-methoxypyridin-4-

amine
52334-90-4[4]

Flash Point
>110 °C (>230 °F) -

closed cup

2-Bromo-3-

methoxypyridine
24100-18-3[2]
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Adherence to strict laboratory protocols is essential to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this compound within a certified chemical fume hood to

ensure adequate ventilation.[5] Eyewash stations and safety showers must be readily

accessible.[6]

Eye and Face Protection: Wear chemical safety goggles that form a tight seal, or a full-face

shield, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a flame-retardant lab coat

or protective suit must be worn to prevent skin contact.[6][7]

Respiratory Protection: If working outside of a fume hood or if dust/aerosols are generated, a

NIOSH/MSHA or EN 149 approved respirator is required.[6]

Handling Procedures
Avoid all direct contact with the substance.[5]

Do not breathe dust, vapor, or spray.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Keep away from sources of ignition such as heat, sparks, and open flames.[8]

Use non-sparking tools and take precautionary measures against static discharge.[7]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials, which include strong oxidizing agents, strong acids,

and strong bases.[6]

For long-term stability, refrigeration may be recommended.[6]
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Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes. If

irritation persists, seek medical attention.[6]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. If the person is

conscious, have them drink plenty of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][9]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear full PPE, including respiratory protection.

Remove all ignition sources and ensure adequate ventilation.[8]

Environmental Precautions: Prevent the chemical from entering drains, soil, or waterways.[5]

Containment and Cleaning: For solid spills, carefully sweep or vacuum up the material,

avoiding dust generation. Place it into a suitable, labeled container for disposal. For liquid

spills, absorb with an inert material (e.g., sand, vermiculite) and transfer to a sealed

container for disposal.[5][10]
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Experimental Protocols
The following is a representative experimental protocol for a Suzuki-Miyaura coupling reaction,

a common application for bromo-pyridine derivatives in drug discovery. This protocol is

generalized from procedures for related compounds and must be optimized for the specific

substrates used.[11][12]

Objective: To couple an aryl or heteroaryl group to the pyridine ring via a palladium-catalyzed

cross-coupling reaction.

Methodology:

Reaction Setup: In a flame-dried Schlenk flask under an inert argon or nitrogen atmosphere,

combine 2-Bromo-4-methoxypyridin-3-amine (1.0 equiv.), the desired arylboronic acid

(1.2–1.5 equiv.), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 equiv.).[12]

Catalyst Addition: Add the palladium catalyst, for example,

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 3 mol%).[12]

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

and water (e.g., Toluene/H₂O or Dioxane/H₂O in a 4:1 ratio).[12]

Reaction Conditions: Seal the reaction vessel and heat the mixture to 90-110 °C with

vigorous stirring.[11]

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[11]

Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with an

organic solvent like ethyl acetate and filter through celite to remove palladium residues.

Wash the filtrate with water and then with brine.[12]

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the resulting crude product by silica gel column

chromatography.[13]
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The following diagrams provide a clear visual representation of the critical workflows for

handling and using this type of chemical.

General Chemical Handling & Safety Workflow

Start: Assess Risks

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Handle Compound in
Chemical Fume Hood

Store Securely in a Cool, Dry,
Well-Ventilated Location

Post-Experiment

Dispose of Waste via
Approved Chemical Waste Stream

During Experiment

For Subsequent Use

End: Decontaminate & Doff PPE

Click to download full resolution via product page

Caption: General workflow for safe chemical handling and storage.
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Emergency Response Workflow: Chemical Exposure

Exposure Occurs

Alert Personnel Nearby
& Call for Help

Provide SDS to
Emergency Responders

Remove Victim from
Source of Exposure

Decontaminate
(Flush Skin/Eyes for 15 min)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for emergency response to chemical exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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